Cas no 138835-33-3 (Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide)

• Product Name: Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide
• CAS No: 138835-33-3
• MF: C₁₉H₁₀N₂O₃
• MW: 314.29430437088
• CID: 159949
• PubChem ID: 126399
• Update Time: 2025-04-19

Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide
• 1-NITRO-6-AZABENZO[A]PYRENEOXIDE
• 1-nitronaphtho[2,1,8-mna]acridine 6-oxide
• 138835-33-3
• 15-nitro-8-oxido-8-azoniapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene
• 1-Nitro-6-azabenzo(a)pyrene N-oxide
• DTXSID30160808
• 1-nitro-6-azabenzo[a]pyrene N-oxide

• Inchi： 1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-8-14-16(21(23)24)9-5-11-6-10-17(20)19(13)18(11)14/h1-10H
• InChI Key： VPZIZDPGGWCVSW-UHFFFAOYSA-N
• SMILES： [O-][N+]1C2C=CC=CC=2C2=CC=C3C(=CC=C4C=CC=1C2=C34)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.0692
• Monoisotopic Mass: 314.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 70.08